![molecular formula C12H22N4O2 B3010371 Tert-butyl N-(4-azidocyclohexyl)-N-methylcarbamate CAS No. 1401532-59-9](/img/structure/B3010371.png)
Tert-butyl N-(4-azidocyclohexyl)-N-methylcarbamate
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Description
Tert-butyl N-(4-azidocyclohexyl)-N-methylcarbamate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a carbamate derivative that is synthesized through a multi-step process, and its unique structure makes it an interesting molecule to study.
Scientific Research Applications
Metabolic Studies in Insects and Mice
- Metabolism in Insects and Mice : The metabolism of m-tert-butylphenyl N-methylcarbamate was examined in mice and insects, showing hydroxylation of the tert-butyl group and N-methyl group. Major metabolites identified included m-(beta-hydroxy-tert-butyl)phenol, with significant species variation in yields of different oxidation products, indicating involvement of various enzymes (Douch & Smith, 1971).
Comparative Toxicity Studies
- Comparative Cytotoxicity : A study comparing the toxic effects of butylated hydroxytoluene and its methylcarbamate derivative, Terbucarb, on isolated rat hepatocytes, contributes to understanding the toxicity profiles of these compounds (Nakagawa, Yaguchi, & Suzuki, 1994).
Organic Synthesis Applications
- Synthesis in Organic Chemistry : The synthesis of various tert-butyl carbamate compounds is explored in several studies, focusing on their application in organic synthesis and their role as intermediates in the production of more complex molecules (Yang, Pan, & List, 2009); (Storgaard & Ellman, 2009).
Environmental Impact Studies
- Environmental Impact : Investigation into degradation products of terbutol, a similar compound, in environmental water reveals insights into how such compounds break down in natural settings, contributing to our understanding of their environmental impact (Suzuki, Yaguchi, Ohnishi, & Suga, 1995).
properties
IUPAC Name |
tert-butyl N-(4-azidocyclohexyl)-N-methylcarbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N4O2/c1-12(2,3)18-11(17)16(4)10-7-5-9(6-8-10)14-15-13/h9-10H,5-8H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLUHNGWIEOKCGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(C)C1CCC(CC1)N=[N+]=[N-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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